Cas no 97209-05-7 (4-Chloro-3-ethoxybenzoic acid)

• Product Name: 4-Chloro-3-ethoxybenzoic acid
• CAS No: 97209-05-7
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1037952
• Update Time: 2025-05-24

4-Chloro-3-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-ethoxybenzoic acid

• Inchi： 1S/C9H9ClO3/c1-2-13-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： DVZTYMNTUWPGIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1OCC

Computed Properties

• Exact Mass: 200.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53000
• LogP: 2.43690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-3-ethoxybenzoic acid

4-Chloro-3-Ethoxybenzoic Acid (CAS No. 97209-05-7)

4-Chloro-3-Ethoxybenzoic Acid, also known by its CAS registry number 97209-05-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a chlorine atom at the 4-position and an ethoxy group at the 3-position. The combination of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for research and industrial purposes.

The synthesis of 4-Chloro-3-Ethoxybenzoic Acid involves a series of well-established organic reactions. Typically, the compound is derived from the chlorination of 3-ethoxybenzoic acid, followed by purification to ensure high purity. The presence of the ethoxy group at the 3-position plays a crucial role in stabilizing the molecule and influencing its reactivity. Recent studies have highlighted the importance of this substituent in modulating the electronic properties of the benzoic acid ring, which is essential for its applications in drug design and material synthesis.

In terms of chemical properties, 4-Chloro-3-Ethoxybenzoic Acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions, including esterification, amidation, and coupling reactions. The compound's stability under normal storage conditions further enhances its utility in industrial settings.

The latest research on 4-Chloro-3-Ethoxybenzoic Acid has focused on its potential applications in drug development. Scientists have explored its role as a building block for synthesizing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

Beyond pharmaceutical applications, 4-Chloro-3-Ethoxybenzoic Acid has also found use in agrochemicals. Researchers have investigated its ability to act as a precursor for herbicides and fungicides. Recent advancements in green chemistry have led to the development of more efficient synthesis routes for this compound, reducing environmental impact while maintaining high yields.

In conclusion, 4-Chloro-3-Ethoxybenzoic Acid (CAS No. 97209-05-7) is a multifaceted compound with promising applications across diverse industries. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in the development of innovative solutions across various scientific domains.